Cas no 4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile)
4837-74-5 structure
Product Name:2-(4-Methoxy-1H-indol-3-yl)acetonitrile
CAS No:4837-74-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD09751226
CID:331761
PubChem ID:119406
Update Time:2025-04-19
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxy-1H-indol-3-yl)acetonitrile
- (4-methoxy-1H-indol-3-yl)acetonitrile
- 1H-Indole-3-acetonitrile,4-methoxy-
- 4-METHOXYINDOLE-3-ACETONITRILE
- 1H-Indole-3-acetonitrile,4-methoxy
- 3-cyanomethyl-4-methoxyindole
- 4-methoxy-1H-indol-3-ylacetonitrile
- 4'-methoxyindol-3'-ylacetonitrile
- 4-methoxyindolyl-3-acetonitrile
- Arvelexin
- Arvelexine
- DTXSID90197498
- FT-0648592
- (4-Methoxy-1H-indol-3-yl)acetonitrile #
- AKOS006326907
- 2-(4-methoxy-1H-indol-3-yl)ethanenitrile
- 4-methoxy-indole-3-acetonitrile
- (4-methoxy-1H-indol-3-yl)-acetonitrile
- 4-Methoxy-1H-indole-3-acetonitrile
- 1H-Indole-3-acetonitrile, 4-methoxy-
- SCHEMBL2725123
- 1H-Indole, 4-methoxy-3-cyanomethyl-
- EN300-127765
- CHEMBL2063293
- SB15220
- A1-00707
- AMY15254
- (1H)Indole, 4-methoxy-3-cynanomethyl-
- 4837-74-5
- Z1198222836
- MFCD09751226
- AS-41706
- A827522
- CS-0308695
- GLXC-03273
-
- MDL： MFCD09751226
- Inchi： 1S/C11H10N2O/c1-14-10-4-2-3-9-11(10)8(5-6-12)7-13-9/h2-4,7,13H,5H2,1H3
- InChI Key： DHOVDDVYXBMXDM-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1C(CC#N)=CN2
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079313
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 141-142 ºC
- Boiling Point: 408.3°Cat760mmHg
- Flash Point: 200.7°C
- Refractive Index: 1.638
- Solubility: Very slightly soluble (0.52 g/l) (25 º C),
- PSA: 48.81000
- LogP: 2.24258
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Pricemore >>
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| Matrix Scientific | 121587-10g |
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| Chemenu | CM147071-1g |
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| Enamine | EN300-127765-50mg |
2-(4-methoxy-1H-indol-3-yl)acetonitrile |
4837-74-5 | 95.0% | 50mg |
$227.0 | 2023-10-01 |
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4837-74-5)2-(4-Methoxy-1H-indol-3-yl)acetonitrile
Order Number:A827522
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):1472.0
Email:sales@amadischem.com
2-(4-Methoxy-1H-indol-3-yl)acetonitrile Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4837-74-5)2-(4-Methoxy-1H-indol-3-yl)acetonitrile
Purity:99%
Quantity:1g
Price ($):1472.0